Cas no 830332-06-4 (Phenol, 2-[5-(4-methylphenyl)[3,4'-bi-1H-pyrazol]-3'-yl]-)

• Product name: Phenol, 2-[5-(4-methylphenyl)[3,4'-bi-1H-pyrazol]-3'-yl]-
• CAS No: 830332-06-4
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 679164
• PubChem ID: 135458161

Phenol, 2-[5-(4-methylphenyl)[3,4'-bi-1H-pyrazol]-3'-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[5-(4-methylphenyl)[3,4'-bi-1H-pyrazol]-3'-yl]-
• 6-[4-[5-(4-methylphenyl)-1,2-dihydropyrazol-3-ylidene]-1H-pyrazol-5-ylidene]cyclohexa-2,4-dien-1-one
• DTXSID90835888
• 6-{4-[5-(4-Methylphenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]-2,4-dihydro-3H-pyrazol-3-ylidene}cyclohexa-2,4-dien-1-one
• 830332-06-4

• Inchi： InChI=1S/C19H16N4O/c1-12-6-8-13(9-7-12)16-10-17(22-21-16)15-11-20-23-19(15)14-4-2-3-5-18(14)24/h2-11,24H,1H3,(H,20,23)(H,21,22)
• InChI Key： FNRYERNHHUEZAX-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NNC(=C2)C3=C(NN=C3)C4=CC=CC=C4O

Computed Properties

• Exact Mass: 316.13241115g/mol
• Monoisotopic Mass: 316.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.6Ų